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Compound of Interest

Compound Name: Cellaburate

Cat. No.: B1166861

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Cellaburate (Cellulose
Acetate Butyrate) powder, a versatile polymer used in various pharmaceutical and research
applications. Adherence to these guidelines is crucial to ensure a safe laboratory and
manufacturing environment.

Chemical and Physical Properties

Cellaburate is a thermoplastic cellulose ester. Its properties can vary depending on the degree
of acetylation and butyrylation.
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Property Value Source(s)
White, off-white, or greyish-
Appearance _ [1]
white powder or granules.[1]
Odor Odorless to slight.[1][2] [1][2]
Practically insoluble in water;
soluble in acetone, formic acid,
Solubility and a mixture of equal [11[3]
volumes of methanol and
methylene chloride.[1][3]
Approximately 1.25 g/mL at
Density PP Y I [3]
25°C.[3]
Melting Point 127-240°C.[3] [3]

Hazard Identification and Toxicological Data

Cellaburate powder is primarily considered a combustible dust hazard. While generally of low

toxicity, appropriate handling is necessary to avoid irritation and inhalation.

Health Hazards

o Eye Contact: May cause mechanical irritation.[4]

o Skin Contact: May cause mild skin irritation upon prolonged contact.[2]

« Inhalation: Inhalation of dust may cause respiratory tract irritation.[4]

 Ingestion: Expected to have low toxicity if ingested.[4]

icoloaical

Test Result Species Source
Oral LD50 > 3,200 mg/kg Rat [5]
Dermal LD50 > 1,000 mg/kg Guinea Pig [5]
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Combustible Dust Hazard

Cellaburate powder is a combustible material and can form explosive dust-air mixtures.[4][5]
The explosibility of a dust is characterized by several parameters, including the Dust
Deflagration Index (Kst), the Minimum Explosible Concentration (MEC), and the Minimum
Ignition Energy (MIE).

Parameter Value Classification Source

Dust Deflagration

213 m-bar/s St 1 (Weak Explosion)
Index (Kst)

Minimum Explosible
Concentration (MEC)

Data not available

Minimum Ignition
Energy (MIE)

Data not available

Note: While specific MEC and MIE values for Cellaburate were not found in the available
literature, any finely divided organic powder should be treated as having the potential for a dust
explosion.

Occupational Exposure Limits

Currently, there are no specific occupational exposure limits (OELS) established for
Cellaburate powder. In the absence of a specific limit, it is recommended to adhere to the
limits for "Particulates Not Otherwise Regulated" (PNOR) or Cellulose.

Limit (Respirable

Organization Limit (Total Dust) Fraction) Source
OSHA (Cellulose) 15 mg/m3 (8-hr TWA) 5 mg/m3 (8-hr TWA) [6]
NIOSH (Cellulose) 10 mg/m3 (10-hr TWA) 5 mg/m3 (10-hr TWA) [4]
ACGIH (Cellulose) 10 mg/m3 (8-hr TWA) - [6]

Experimental Protocols
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Dust Explosibility Testing (Based on ASTM Standards)

A standard method for determining the explosibility of a dust cloud is outlined in ASTM E1226,
"Standard Test Method for Explosibility of Dust Clouds."

Methodology:

Sample Preparation: The Cellaburate powder is dried and sieved to a specific particle size
distribution, typically passing through a 200-mesh sieve.

Test Apparatus: A 20-liter spherical vessel equipped with a dust dispersion system, an
ignition source (typically chemical ignitors), pressure sensors, and a control unit is used.

Dispersion: A weighed amount of the dust is dispersed into the sphere using compressed air
to form a dust cloud of a specific concentration.

Ignition: After a short delay to allow for turbulence to decay, the ignition source is activated.

Data Acquisition: The pressure rise within the vessel is recorded over time.

Determination of Kst: The maximum rate of pressure rise is determined from the pressure-
time curve. This value is then used to calculate the Kst value using the following formula: Kst
= (dP/dt)max * VA(1/3) Where:

o Kst = Dust Deflagration Index (bar-m/s)

o (dP/dt)max = Maximum rate of pressure rise (bar/s)

o V = Volume of the test vessel (m3)

Explosion Classification: The Kst value is used to classify the dust explosion severity into
one of four classes (St 0, St 1, St 2, or St 3).

Airborne Dust Monitoring (NIOSH Method 0500)

This method is used to determine the total dust concentration in the air.

Methodology:
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Sampling Media: A pre-weighed 37-mm PVC filter with a 5-um pore size is placed in a two-
piece filter cassette.

Sampling Pump: A personal sampling pump is calibrated to a flow rate of 1 to 2 liters per
minute.

Sample Collection: The cassette is attached to the worker's breathing zone, and the pump is
run for a representative portion of the work shift to collect a known volume of air.

Analysis: The filter is removed in a controlled environment and re-weighed. The difference in
weight represents the total mass of dust collected.

Calculation: The concentration of total dust in the air is calculated by dividing the mass of
collected dust by the volume of air sampled.

Safety and Handling Procedures
Engineering Controls

Ventilation: Use local exhaust ventilation (LEV) at points of dust generation (e.g., weighing
stations, mixers). General laboratory ventilation should provide a minimum of 10 air changes
per hour.[5]

Enclosure: Enclose processes that generate significant amounts of dust.

Housekeeping: Maintain clean work surfaces. Use a vacuum cleaner with a HEPA filter for
cleaning up dust. Avoid sweeping, which can create dust clouds.

Ignition Source Control: Prohibit open flames, smoking, and spark-producing equipment in
areas where Cellaburate powder is handled. Ground all equipment to prevent static
electricity buildup.

Personal Protective Equipment (PPE)

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Skin Protection: Wear nitrile gloves and a lab coat.
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» Respiratory Protection: For operations with the potential to generate dust concentrations
exceeding the OELs, use a NIOSH-approved N95 respirator or higher.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[5]

o Skin Contact: Wash skin with soap and water. Remove contaminated clothing. Get medical
attention if irritation develops.[5]

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 2-4 cupfuls of milk or water. Get medical advice.[7]

Fire and Explosion Response

o Extinguishing Media: Use water spray, dry chemical, or carbon dioxide.[5]

» Fire-Fighting Procedures: Evacuate the area. Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective clothing. Do not use a solid stream of water,
as it may scatter the dust and create an explosion hazard.

Visualizations
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The Five Elements of a Dust Explosion

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Cellaburate Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166861#safety-and-handling-guidelines-for-
cellaburate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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